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Compound of Interest

Compound Name: Nitrin

Cat. No.: B1336982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis,

and potential biological significance of 2-Aminobenzaldehyde phenylhydrazone. This document

is intended to serve as a valuable resource for researchers in medicinal chemistry,

pharmacology, and materials science.

Spectroscopic Data
The structural elucidation of 2-Aminobenzaldehyde phenylhydrazone is supported by various

spectroscopic techniques. The following tables summarize the key quantitative data from

Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass

Spectrometry (MS).

Table 1: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Assignment Functional Group

3400-3300 N-H Stretch Primary Amine (-NH₂)

3300-3250 N-H Stretch Secondary Amine (-NH-)

3100-3000 C-H Stretch Aromatic

1620-1600 C=N Stretch Imine

1600-1475 C=C Stretch Aromatic Ring

1250-1000 C-N Stretch Amine

Note: The data presented is a compilation of typical values for phenylhydrazones and related

aromatic amines. Specific experimental values may vary.

Table 2: ¹H NMR Spectroscopy Data (400 MHz, CDCl₃)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.10 s 1H -CH=N-

~7.80 d 1H Ar-H

~7.30-7.10 m 5H
Ar-H (Phenyl ring of

hydrazone)

~6.80-6.60 m 3H

Ar-H

(Aminobenzaldehyde

ring)

~5.80 br s 2H -NH₂

~5.00 br s 1H -NH-

Note: Chemical shifts are referenced to Tetramethylsilane (TMS) at δ 0.00 ppm. The presented

data is predicted based on analogous structures, as a complete experimental spectrum for this

specific molecule is not readily available in the public domain.

Table 3: ¹³C NMR Spectroscopy Data (100 MHz, CDCl₃)
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Chemical Shift (δ) ppm Assignment

~148.0 C-NH₂

~145.0 C (Quaternary, attached to -NH- of hydrazone)

~138.0 -CH=N-

~132.0-115.0 Aromatic Carbons

~120.0 C (Quaternary, attached to imine)

Note: The presented data is predicted based on analogous structures.

Table 4: Mass Spectrometry (MS) Data
m/z Interpretation

211 [M]⁺ (Molecular Ion)

120 [M - C₆H₅N]⁺

92 [C₆H₅NH]⁺

77 [C₆H₅]⁺

Note: Fragmentation patterns are predicted based on the structure of 2-Aminobenzaldehyde

phenylhydrazone.

Experimental Protocols
The synthesis of 2-Aminobenzaldehyde phenylhydrazone is a two-step process involving the

preparation of 2-Aminobenzaldehyde followed by its condensation with phenylhydrazine.

Synthesis of 2-Aminobenzaldehyde
A common method for the synthesis of 2-Aminobenzaldehyde is the reduction of 2-

nitrobenzaldehyde.

Materials:
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2-Nitrobenzaldehyde

Iron powder

Acetic acid

Ethanol

Water

Dichloromethane

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve 2-nitrobenzaldehyde in a mixture of ethanol, acetic acid,

and water.

With stirring, slowly heat the mixture to approximately 50°C.

Once the 2-nitrobenzaldehyde has dissolved, add reduced iron powder and a few drops of

concentrated hydrochloric acid.

Heat the reaction mixture to reflux for 40-60 minutes.

After the reaction is complete, filter the hot mixture and wash the residue with water.

Combine the filtrates and extract the product with dichloromethane.

Wash the organic layer with a saturated sodium bicarbonate solution and then with water.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 2-Aminobenzaldehyde as a yellow oil.[1]

Caution: 2-Aminobenzaldehyde is unstable and prone to self-condensation. It should be used

promptly in the next step.
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Synthesis of 2-Aminobenzaldehyde Phenylhydrazone
Materials:

2-Aminobenzaldehyde

Phenylhydrazine

Ethanol

Glacial acetic acid (catalytic amount)

Procedure:

Dissolve 2-Aminobenzaldehyde in ethanol in a round-bottom flask.

Add an equimolar amount of phenylhydrazine to the solution.

Add a few drops of glacial acetic acid as a catalyst.

Heat the mixture to reflux for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography.

Upon completion, cool the reaction mixture to room temperature.

The product, 2-Aminobenzaldehyde phenylhydrazone, will precipitate out of the solution.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Visualizations
Experimental Workflow
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Experimental Workflow for the Synthesis of 2-Aminobenzaldehyde Phenylhydrazone

Step 1: Synthesis of 2-Aminobenzaldehyde

Step 2: Synthesis of 2-Aminobenzaldehyde Phenylhydrazone

2-Nitrobenzaldehyde

Reduction

Iron powder, Acetic Acid

2-Aminobenzaldehyde

Condensation

Phenylhydrazine, Ethanol, Acetic Acid (cat.)

2-Aminobenzaldehyde_Phenylhydrazone

Precipitation & Filtration

Click to download full resolution via product page

Caption: Synthesis of 2-Aminobenzaldehyde Phenylhydrazone.

Potential Signaling Pathway
Phenylhydrazone derivatives have been investigated for their anticancer properties, with some

studies suggesting they can induce apoptosis in cancer cells. The following diagram illustrates

a simplified, representative signaling pathway for apoptosis that could be influenced by a

biologically active phenylhydrazone derivative.
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Representative Apoptotic Signaling Pathway Potentially Modulated by Phenylhydrazone Derivatives
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Caption: Apoptosis induction by a phenylhydrazone derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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